Cas no 156715-11-6 (Methanol,(2,4-dimethyl-6-methylene-2,4-cyclohexadien-1-ylidene)-, (E)- (9CI))

• Product Name: Methanol,(2,4-dimethyl-6-methylene-2,4-cyclohexadien-1-ylidene)-, (E)- (9CI)
• CAS No: 156715-11-6
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 107554
• Update Time: 2024-01-24

Methanol,(2,4-dimethyl-6-methylene-2,4-cyclohexadien-1-ylidene)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methanol,(2,4-dimethyl-6-methylene-2,4-cyclohexadien-1-ylidene)-, (E)- (9CI)
• (E)-(2,4-Dimethyl-6-methylene-2,4-cyclohexadien-1-ylidene)methano l
• Methanol, (2,4-dimethyl-6-methylene-2,4-cyclohexadien-1-ylidene)-, (E)- (9CI)

• Inchi： 1S/C10H12O/c1-7-4-8(2)10(6-11)9(3)5-7/h4-6,11H,2H2,1,3H3/b10-6-
• InChI Key： SFJXXNVXVYZTRK-POHAHGRESA-N
• SMILES： C(=C1/C(=C)C=C(C)C=C/1C)\O

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23
• LogP: 1.00970